![molecular formula C26H19F3N4O3 B2641806 3-phenethyl-1-((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione CAS No. 1105249-61-3](/img/no-structure.png)
3-phenethyl-1-((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-phenethyl-1-((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C26H19F3N4O3 and its molecular weight is 492.458. The purity is usually 95%.
BenchChem offers high-quality 3-phenethyl-1-((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-phenethyl-1-((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
Research by Gorelik et al. (1971) on quinones, including studies on anthra[1,2-c][1,2,5]oxadiazole-6,11-dione derivatives, provides foundational knowledge on the chemical behavior and reactivity of related compounds, which is crucial for understanding the applications of the compound (Gorelik, Zaitsev, Kononova, & Dokunikhin, 1971).
A study by Rajesh et al. (2011) on L-proline-catalysed synthesis of heterocyclic ortho-quinones through a "on water" protocol highlights the environmentally friendly methods that can be applied for synthesizing complex molecules, including those similar to the compound of interest (Rajesh, Bala, Perumal, & Menéndez, 2011).
Biological Activity
- Maftei et al. (2013) synthesized novel bioactive 1,2,4-oxadiazole natural product analogs bearing N-phenylmaleimide and N-phenylsuccinimide moieties, demonstrating the potential for these compounds to have antitumor activity. This research indicates the possible medical applications of structurally related compounds (Maftei, Fodor, Jones, Franz, Kelter, Fiebig, & Neda, 2013).
Advanced Materials
- Huang et al. (2006) explored dibenzothiophene/oxide and quinoxaline/pyrazine derivatives as electron-transport materials, which underscores the potential of quinazoline derivatives in developing new materials for electronic devices (Huang, Whang, Shen, Wen, Lin, Ke, Chen, & Wu, 2006).
Catalysis and Green Chemistry
- Gharib et al. (2013) developed a green chemistry protocol for synthesizing quinazoline derivatives using cerium oxide nanoparticles, emphasizing the importance of sustainable methods in chemical synthesis (Gharib, Hashemipour Khorasani, Jahangir, Roshani, & Safaee, 2013).
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-phenethyl-1-((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione involves the condensation of 3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methylamine with 3-phenethyl-2,4(1H,3H)-quinazolinedione in the presence of a coupling agent. The resulting intermediate is then subjected to cyclization to form the final product.", "Starting Materials": [ "3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methylamine", "3-phenethyl-2,4(1H,3H)-quinazolinedione", "Coupling agent" ], "Reaction": [ "Step 1: Condensation of 3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methylamine with 3-phenethyl-2,4(1H,3H)-quinazolinedione in the presence of a coupling agent to form an intermediate.", "Step 2: Cyclization of the intermediate to form 3-phenethyl-1-((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione." ] } | |
CAS RN |
1105249-61-3 |
Product Name |
3-phenethyl-1-((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione |
Molecular Formula |
C26H19F3N4O3 |
Molecular Weight |
492.458 |
IUPAC Name |
3-(2-phenylethyl)-1-[[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]methyl]quinazoline-2,4-dione |
InChI |
InChI=1S/C26H19F3N4O3/c27-26(28,29)19-10-6-9-18(15-19)23-30-22(36-31-23)16-33-21-12-5-4-11-20(21)24(34)32(25(33)35)14-13-17-7-2-1-3-8-17/h1-12,15H,13-14,16H2 |
InChI Key |
GZVZIGHYVOODPJ-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CCN2C(=O)C3=CC=CC=C3N(C2=O)CC4=NC(=NO4)C5=CC(=CC=C5)C(F)(F)F |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.